(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(morpholino)methanone

• IUPAC Name: [3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C15H23N5O3/c1-18(2)13-3-4-14(17-16-13)23-12-5-6-20(11-12)15(21)19-7-9-22-10-8-19/h3-4,12H,5-11H2,1-2H3
• InChI Key: YKIJEXHLZRKCAU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)OC2CCN(C2)C(=O)N3CCOCC3
• Molecular Formula: C15H23N5O3
• Molecular Weight: 321.37 g/mol

Description

(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(morpholino)methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a pyrrolidine derivative that has been synthesized using various methods.

Scientific Research Applications

Syntheses and Crystal Structures

• Syntheses and Crystal Structures of Two Unsymmetrical 1,2,4,5-tetrazine Derivatives : This study focused on the synthesis of unsymmetrical 1,2,4,5-tetrazine derivatives, including compounds similar to the one . These derivatives were analyzed using single-crystal X-ray diffraction methods, revealing details about bond lengths, angles, and stabilization mechanisms, like hydrogen bonds and π–π interactions. This research is significant for understanding the structural properties of similar compounds (Xu, Yang, Jiang, & Ke, 2012).

Reaction Mechanisms

• Interaction of 5-(Morpholin-4-Yl)-2-(4-Phthal-Imidobutyl)- and 5-(Morpholin-4-Yl)-2-(5-Phthal-Imidopentyl)-1,3-Oxazole-4-Carbonitriles with Hydrazine Hydrate : This study involved the synthesis of 5-Morpholino-1,3-oxazole-4-carbonitriles and their reactions with hydrazine hydrate. The research explored the recyclization products formed, highlighting the complex reaction pathways and potential applications in chemical synthesis (Chumachenko, Shablykin, & Brovarets, 2015).

Antimicrobial and Antitubercular Activities

• Synthesis and Evaluation of Antitubercular and Antifungal Activity of Some Novel Derivatives : This research paper discusses the preparation of novel compounds similar to the one and their testing for antitubercular and antifungal activity. The results provided insights into the potential biological applications of these compounds (Syed, Ramappa, & Alegaon, 2013).

Synthesis and Characterization

• Synthesis, Structural Exploration, and Hirshfeld Surface Analysis of a Novel Bioactive Heterocycle : This paper involved the synthesis and structural analysis of a compound similar to "(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(morpholino)methanone". The study provided valuable insights into the molecular structure, bonding, and stability, crucial for understanding the chemical properties and potential applications of such compounds (Prasad et al., 2018).